Cas no 2268-05-5 (2,6-Dichlorofluorobenzene)

• Product Name: 2,6-Dichlorofluorobenzene
• CAS No: 2268-05-5
• MF: C₆H₃Cl₂F
• MW: 164.992423295975
• MDL: MFCD00010307
• CID: 42701
• PubChem ID: 87568910
• Update Time: 2025-08-04

2,6-Dichlorofluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichlorofluorobenzene
• 1,3-Dichloro-2-fluorobenzene
• 1,3-Dichlor-2-fluor-benzol
• 1,3-Dichloro-2-fluoro-benzene
• 2,5-DICHLORO-3-METHYL THIOPHENE
• 2,6-dichloro-1-fluorobenzene
• 2,6-dichloro fluoro benzene
• Benzene,1,3-dichloro-2-fluoro-
• JORVCRLRRRRLFI-UHFFFAOYSA-N
• Benzene, 1,3-dichloro-2-fluoro-
• PubChem2311
• 2,6-dichlorfluorbenzol
• 2,6-dichloro fluorobenzene
• KSC493A8R
• Jsp004593
• K
• AM20060914
• AC-3198
• EN300-117092
• FT-0610613
• 1,3-Dichloro-2-fluorobenzene, 98%
• FS-4027
• CS-W013241
• InChI=1/C6H3Cl2F/c7-4-2-1-3-5(8)6(4)9/h1-3
• 2268-05-5
• DTXSID50177211
• AKOS006223202
• J-503890
• MFCD00010307
• D2485
• SCHEMBL320817
• DB-020177

• MDL： MFCD00010307
• Inchi： 1S/C6H3Cl2F/c7-4-2-1-3-5(8)6(4)9/h1-3H
• InChI Key： JORVCRLRRRRLFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1F)Cl
• BRN： 1862513

Computed Properties

• Exact Mass: 163.96000
• Monoisotopic Mass: 163.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• XLogP3: 3.3

Experimental Properties

• Color/Form: White solid
• Density: 1.3967 (estimate)
• Melting Point: 37.0 to 40.0 deg-C
• Boiling Point: 171°C(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: 1.525
• PSA: 0.00000
• LogP: 3.13250
• Solubility: Insoluble

2,6-Dichlorofluorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：4.1
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：0-10°C
• Packing Group：III
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,6-Dichlorofluorobenzene

Comprehensive Overview of 2,6-Dichlorofluorobenzene (CAS No. 2268-05-5): Properties, Applications, and Industry Insights

2,6-Dichlorofluorobenzene (CAS No. 2268-05-5) is a halogenated aromatic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. With the growing demand for fluorinated compounds in modern synthesis, this chemical has garnered significant attention due to its unique molecular structure and reactivity. Its two chlorine substituents and one fluorine atom on the benzene ring make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic substitutions.

The compound’s physical and chemical properties include a molecular weight of 165 g/mol, a boiling point of approximately 180–185°C, and a melting point ranging from 30–35°C. Its lipophilic nature and stability under various conditions make it suitable for use in high-performance materials and active pharmaceutical ingredients (APIs). Researchers often highlight its role in the development of herbicides, pesticides, and electronic materials, aligning with the increasing focus on sustainable agriculture and advanced material science.

In recent years, the surge in green chemistry initiatives has driven innovations in the synthesis of 2,6-Dichlorofluorobenzene. Companies are exploring catalyst-free reactions and solvent-free processes to minimize environmental impact, addressing concerns raised by regulatory bodies and eco-conscious consumers. This shift reflects broader industry trends, where sustainable synthesis and reduced carbon footprint are prioritized without compromising efficiency.

From a commercial perspective, the global market for halogenated benzene derivatives is projected to grow steadily, fueled by demand from the pharmaceutical sector and crop protection industries. Analysts attribute this growth to the compound’s role in producing high-value intermediates for drugs targeting chronic diseases and next-generation agrochemicals. Additionally, its use in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs) underscores its relevance in the electronics industry.

Safety and handling of 2,6-Dichlorofluorobenzene adhere to standard protocols for halogenated organics. Proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended to ensure workplace safety. While not classified as highly hazardous, its moderate toxicity necessitates careful handling, particularly in large-scale industrial applications.

Frequently asked questions about CAS No. 2268-05-5 include inquiries about its synthetic routes, supplier availability, and regulatory compliance. Many users also search for alternatives or eco-friendly derivatives, reflecting the industry’s push toward greener alternatives. For researchers, understanding its reaction mechanisms with palladium catalysts or its role in Suzuki-Miyaura couplings remains a key area of interest.

In conclusion, 2,6-Dichlorofluorobenzene (CAS No. 2268-05-5) exemplifies the intersection of innovation and practicality in chemical manufacturing. Its applications span critical industries, while ongoing research ensures its alignment with sustainability goals and technological advancements. As demand for fluorinated intermediates rises, this compound will continue to play a pivotal role in shaping future chemical solutions.